Cas no 1219805-87-4 (1,3-DibroMo-5-fluorobenzene-d3)

• Product Name: 1,3-DibroMo-5-fluorobenzene-d3
• CAS No: 1219805-87-4
• MF: C₆H₃Br₂F
• MW: 253.894423723221
• CID: 1066388
• Update Time: 2025-06-12

1,3-DibroMo-5-fluorobenzene-d3 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5-fluorobenzene-d3
• 1,3-DibroMo-5-fluorobenzene-d3

• Inchi： 1S/C6H3Br2F/c7-4-1-5(8)3-6(9)2-4/h1-3H
• InChI Key： ASWYHZXKFSLNLN-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(F)C([H])=C(Br)C=1[H]

Additional information on 1,3-DibroMo-5-fluorobenzene-d3

1,3-Dibromo-5-fluorobenzene-d3 (CAS No. 1219805-87-4): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

1,3-Dibromo-5-fluorobenzene-d3 (CAS No. 1219805-87-4) is a deuterated derivative of 1,3-dibromo-5-fluorobenzene, a compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceutical research and materials science. The deuterium atoms in this compound provide enhanced stability and reduced metabolic degradation, making it an attractive candidate for use in advanced research and development.

The structure of 1,3-dibromo-5-fluorobenzene-d3 consists of a benzene ring substituted with two bromine atoms at the 1 and 3 positions and a fluorine atom at the 5 position. The deuterium atoms are located at the ortho positions relative to the bromine substituents. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in a variety of chemical reactions and biological studies.

In pharmaceutical research, 1,3-dibromo-5-fluorobenzene-d3 has shown promise as a precursor for the synthesis of novel drugs and drug candidates. The presence of bromine and fluorine atoms can significantly influence the pharmacokinetic properties of molecules, such as their solubility, permeability, and metabolic stability. Deuterium substitution further enhances these properties by reducing the rate of metabolic degradation, potentially leading to longer-lasting therapeutic effects.

Recent studies have explored the use of 1,3-dibromo-5-fluorobenzene-d3 in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines. The researchers found that the bromine and fluorine substituents played a crucial role in modulating the biological activity of the molecules, making them effective candidates for further preclinical evaluation.

Another area where 1,3-dibromo-5-fluorobenzene-d3 has shown potential is in materials science. The compound's unique electronic properties make it suitable for use in the synthesis of advanced materials with tailored optical and electronic characteristics. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of organic semiconductors with improved charge transport properties. These materials have applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of 1,3-dibromo-5-fluorobenzene-d3 typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the bromination of fluorobenzene followed by deuterium substitution at specific positions on the benzene ring. Advanced techniques such as transition metal-catalyzed reactions and electrophilic aromatic substitution have been employed to optimize these synthetic routes.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used to characterize and quantify 1,3-dibromo-5-fluorobenzene-d3. These techniques provide accurate information about the compound's purity and structural integrity, which is crucial for its use in research applications.

The safety profile of 1,3-dibromo-5-fluorobenzene-d3 is an important consideration for its handling and use in laboratory settings. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound securely to prevent accidental spills or leaks.

In conclusion, 1,3-Dibromo-5-fluorobenzene-d3 (CAS No. 1219805-87-4) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and deuterium substitution offer advantages that can be leveraged to develop novel drugs and advanced materials with improved performance characteristics. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.